N-(diphenylmethyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide

• IUPAC Name: N-benzhydryl-2-(2-methylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C25H22N2O2/c1-18-15-16-21-13-8-14-22(25(21)26-18)29-17-23(28)27-24(19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-16,24H,17H2,1H3,(H,27,28)
• InChI Key: ZQVSQFXCQBXRNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2OCC(=O)NC(C3=CC=CC=C3)C4=CC=CC=C4)C=C1
• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol

Description

N-(diphenylmethyl)-2-[(2-methyl-8-quinolinyl)oxy]acetamide, commonly known as DPAQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPAQ is a quinoline derivative that has been synthesized using a specific method and has shown promising results in various biological studies.

Mechanism of Action

The mechanism of action of DPAQ is not yet fully understood. However, studies suggest that it may inhibit the activity of certain enzymes, including topoisomerase II and histone deacetylases, which are involved in DNA replication and gene expression, respectively. DPAQ may also induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
DPAQ has been shown to have various biochemical and physiological effects on cancer cells. It can inhibit cell proliferation, induce apoptosis, and alter gene expression. DPAQ has also been shown to inhibit the migration and invasion of cancer cells, which are critical steps in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the significant advantages of DPAQ is its high selectivity towards cancer cells. It has been shown to have minimal toxicity towards normal cells, making it a potentially safe and effective anti-cancer agent. However, DPAQ's limitations include its low solubility in water, which can make it difficult to administer in vivo. Its mechanism of action is not yet fully understood, which can hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for research on DPAQ. One area of interest is the development of more efficient synthesis methods for DPAQ, which can improve its yield and purity. Another direction is the exploration of DPAQ's potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Further studies are also needed to fully understand DPAQ's mechanism of action and its potential for clinical use.
Conclusion:
DPAQ is a quinoline derivative that has shown promising results in various biological studies, particularly as an anti-cancer agent. Its selectivity towards cancer cells and minimal toxicity towards normal cells make it a potentially safe and effective therapeutic agent. However, further research is needed to fully understand its mechanism of action and its potential for clinical use in other diseases.

Scientific Research Applications

DPAQ has shown potential applications in various fields of scientific research. One of the primary areas of interest is its use as an anti-cancer agent. Studies have shown that DPAQ has anti-proliferative effects on various cancer cell lines, including breast, lung, and colon cancer. DPAQ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.